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Compound of Interest

Compound Name: Isoproturon-d3

Cat. No.: B563007 Get Quote

For researchers, scientists, and professionals in drug development requiring high-purity

Isoproturon-d3 as an analytical standard, several commercial suppliers offer this stable

isotope-labeled compound. This guide provides a comprehensive overview of available

products, their specifications, and technical details regarding its application, particularly as an

internal standard in analytical methodologies.

Commercial Availability of Isoproturon-d3
Isoproturon-d3 (CAS Number: 352438-80-3), a deuterated analog of the herbicide

Isoproturon, is a critical tool for accurate quantification in complex matrices. Below is a

summary of offerings from various suppliers.
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Supplier
Catalog
Number

Purity
Available
Quantities

Storage

LGC Standards CDN-D-5151

99 atom % D,

min 98%

Chemical

Purity[1]

10 mg, 50 mg
Room

Temperature

TRC-I874502 Not specified 1 mg, 10 mg Not specified

Pharmaffiliates PA STI 054270 Not specified Not specified
2-8°C

Refrigerator[2]

BOC Sciences Not specified 99% atom D
Inquire (mg, g,

kg)
-20°C

Veeprho Not specified Not specified Inquire Not specified

Santa Cruz

Biotechnology
Not specified Not specified Inquire Not specified

ChemicalBook Multiple listings 90-98%
1 mg, 10 mg, 5

g, 25 g, 100 g
Not specified[3]

Core Application: Internal Standard in Analytical
Chemistry
Isoproturon-d3 is primarily utilized as an internal standard in analytical methods, particularly in

liquid chromatography-mass spectrometry (LC-MS/MS), for the precise quantification of

Isoproturon in various environmental and biological samples. The use of a stable isotope-

labeled internal standard is the gold standard for correcting for matrix effects and variations in

sample preparation and instrument response.

Experimental Protocol: Quantification of
Isoproturon using Isoproturon-d3 by LC-MS/MS
The following is a generalized protocol for the analysis of Isoproturon in soil or water samples

using Isoproturon-d3 as an internal standard, based on the widely used QuEChERS (Quick,
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Easy, Cheap, Effective, Rugged, and Safe) method for sample preparation.

Preparation of Standards and Reagents
Isoproturon Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Isoproturon

reference standard in 10 mL of methanol.

Isoproturon-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve 1 mg of Isoproturon-d3 in 1 mL of methanol.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

Isoproturon stock solution with an appropriate solvent (e.g., methanol or acetonitrile). Fortify

each calibration standard with the Isoproturon-d3 IS at a constant concentration (e.g., 50

ng/mL).

Reagents: Acetonitrile (ACN), water (LC-MS grade), methanol (MeOH), formic acid,

anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), and primary secondary

amine (PSA) sorbent.

Sample Preparation (QuEChERS Method)
Extraction:

Weigh 10 g of a homogenized soil or 10 mL of a water sample into a 50 mL centrifuge

tube.

Add 10 mL of acetonitrile.

For soil samples, add an appropriate amount of water to ensure hydration.

Add the Isoproturon-d3 internal standard solution to achieve a final concentration similar

to the expected analyte concentration.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Shake vigorously for 1 minute and centrifuge at ≥3000 rpm for 5 minutes.[4]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube

containing PSA and anhydrous MgSO₄.

Vortex for 30 seconds and centrifuge at a high speed for 5 minutes.[5]

Final Extract Preparation:

Transfer the cleaned extract to a new vial.

Evaporate the solvent under a gentle stream of nitrogen and reconstitute in a suitable

mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is typically used (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol

with 0.1% formic acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Isoproturon: Monitor the transition from the precursor ion (m/z) to a specific product ion.

Isoproturon-d3: Monitor the transition from its corresponding precursor ion (m/z+3) to

its product ion.

Data Analysis
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Construct a calibration curve by plotting the ratio of the peak area of Isoproturon to the peak

area of Isoproturon-d3 against the concentration of the Isoproturon standards.

Quantify the amount of Isoproturon in the samples using the calibration curve.

Mode of Action and Signaling Pathways
Isoproturon is a phenylurea herbicide that acts by inhibiting photosynthesis in target plants. Its

primary molecular target is the D1 protein within the Photosystem II (PSII) complex located in

the thylakoid membranes of chloroplasts.

Inhibition of Photosystem II Electron Transport
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Caption: Isoproturon inhibits electron transport in Photosystem II by binding to the D1 protein.

The binding of Isoproturon to the D1 protein blocks the binding of plastoquinone (PQ) at the QB

site. This interruption of the electron flow from QA to QB halts the photosynthetic electron

transport chain, leading to a cascade of downstream effects.

Oxidative Stress and Cellular Damage
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The blockage of electron transport leads to the accumulation of highly energetic molecules and

the formation of reactive oxygen species (ROS), such as singlet oxygen and hydrogen

peroxide. This induces a state of severe oxidative stress within the plant cells.
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Caption: Consequence of Photosystem II inhibition leading to oxidative stress and cell death.

The overproduction of ROS overwhelms the plant's antioxidant defense systems, leading to

lipid peroxidation, damage to proteins (including the rapid turnover of the D1 protein itself), and

ultimately, membrane dysfunction and cell death. This cascade of events manifests as the

herbicidal symptoms observed in susceptible plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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